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Compound of Interest

Compound Name: NNC-05-2045 hydrochloride

CAS No.: 184845-18-9

Cat. No.: B1679351

Get Quote

Introduction & Mechanism of Action
NNC-05-2045 hydrochloride is a potent and selective inhibitor of the Betaine/GABA

Transporter 1 (BGT-1), also known as mGAT-2.[1][2][3] Structurally, it is a piperidinol derivative

featuring a carbazole moiety, which imparts significant lipophilicity to the molecule.[1][2] Unlike

classical GAT-1 inhibitors (e.g., tiagabine), NNC-05-2045 exhibits a unique pharmacological

profile with additional affinity for sigma,

-adrenergic, and dopamine D2 receptors [1].[1][2][4]

This application note provides a rigorous technical framework for the handling, solubilization,

and storage of NNC-05-2045 HCl. Given its lipophilic nature and specific salt form, strict

adherence to these protocols is required to prevent experimental variability caused by

compound degradation or precipitation.[1][2]

Key Physicochemical Properties[1][2]
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Property Value Notes

Molecular Formula Monohydrochloride salt

Molecular Weight 451.01 g/mol
Use this MW for molarity

calculations

Appearance White to off-white solid Powder form

Solubility (DMSO) ~100 mM
Preferred solvent for stock

solutions

Solubility (Ethanol) ~13 mM Moderate solubility

Solubility (Water) < 1 mg/mL
Poorly soluble; requires

organic co-solvent

Stability & Storage Profile
The stability of NNC-05-2045 HCl is heavily influenced by moisture content and photolytic

degradation.[1][2] The hydrochloride salt form improves stability compared to the free base but

remains hygroscopic.[2]

Solid State Stability[1][2]
Long-Term Storage: -20°C (Preferred) or -80°C. Stable for >2 years.[1][2][5]

Short-Term Storage: +4°C. Stable for weeks.

Critical Requirement: Vials must be stored in a desiccator or sealed with parafilm to prevent

moisture absorption.[2]

Solution Stability
Once solubilized, the compound's stability window narrows significantly.[1][2]
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Solvent System Temperature Stability Window Risk Factors

DMSO (Stock) -80°C 6 Months Freeze-thaw cycles

DMSO (Stock) -20°C 1 Month Moisture uptake

Aqueous Media +4°C < 24 Hours
Precipitation /

Hydrolysis

Culture Media 37°C Immediate Use
Protein binding /

Precipitation

Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution
(DMSO)
Objective: Create a high-concentration master stock for long-term storage.

Materials:

NNC-05-2045 HCl solid (e.g., 10 mg vial)[1][2]

Anhydrous DMSO (Dimethyl Sulfoxide), >99.9% purity[1][2]

Vortex mixer[1][2]

Amber glass vials (to protect from light)[1][2]

Procedure:

Equilibration: Allow the product vial to equilibrate to room temperature inside the desiccator

before opening. Rationale: Opening a cold vial in humid air causes condensation, leading to

hydrolysis.[1][2]

Calculation: Calculate the required volume of DMSO.

[1][2]

Example: For 10 mg of NNC-05-2045 HCl:
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[1][2]

Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 10-50

) in amber microtubes.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Protocol B: Preparation of Working Solutions (Aqueous)
Objective: Dilute stock into physiological buffer without precipitation.

Critical Warning: NNC-05-2045 is lipophilic.[1][2] Direct addition of high-concentration DMSO

stock to aqueous buffer often causes "crashing out" (visible precipitation).[1][2]

Procedure:

Intermediate Dilution (Optional): If the final concentration is low (e.g., nM range), perform a

serial dilution in DMSO first to keep the pipetting volume manageable.

Stepwise Addition:

Place the aqueous buffer (e.g., PBS or Media) on a magnetic stirrer or vortex.[1][2]

Slowly inject the DMSO stock into the center of the vortexing liquid.[2]

Rationale: Rapid dispersion prevents local high concentrations that trigger

nucleation/precipitation.[1][2]

Vehicle Control: Ensure the final DMSO concentration does not exceed 0.1% - 0.5% (v/v) to

avoid solvent toxicity in biological assays.

Visual Inspection: Hold the tube against a light source.[2] The solution should be clear.

Turbidity indicates precipitation; if observed, sonicate or prepare a fresh solution with a lower
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concentration.[1][2]

Visualizing the Stability & Workflow
The following diagram illustrates the critical decision pathways for handling NNC-05-2045 HCl

to ensure data integrity.
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Caption: Workflow for the optimal solubilization, storage, and dilution of NNC-05-2045 HCl to

minimize degradation and precipitation risks.

Troubleshooting & FAQs
Q: My working solution became cloudy after 1 hour. Why? A: This is likely "salting out" or

simple precipitation due to the compound's lipophilicity.[2]

Solution: Reduce the final concentration. If using PBS, try a low-salt buffer or add a

solubilizing agent like cyclodextrin (e.g., 2-hydroxypropyl-

-cyclodextrin) if compatible with your assay.[1][2]

Q: Can I use ethanol instead of DMSO? A: Yes, NNC-05-2045 is soluble in ethanol up to ~13

mM [2].[1][2] However, ethanol evaporates faster than DMSO, potentially altering concentration

during storage.[1][2] Ethanol stocks should be sealed tightly and stored at -20°C.[1][2]

Q: Is the compound light sensitive? A: While specific photodegradation data is proprietary, the

carbazole structure is a chromophore that can generate radicals upon UV exposure.[1][2]

Always use amber vials or wrap tubes in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.rndsystems.com/cn/products/nnc-05-2090-hydrochloride_2747
https://www.abmole.com/products/nnc-05-2090.html
https://www.scilit.com/publications/7be578bf7b7ea01de37bc169df870c41
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9267774%2F
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.medkoo.com/products/35818
https://www.caymanchem.com/product/42491/nnc-05-2090-(hydrochloride)
https://www.medkoo.com/products/35818
https://www.benchchem.com/product/b1679351?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. caymanchem.com [caymanchem.com]

2. medkoo.com [medkoo.com]

3. scbt.com [scbt.com]

4. Anticonvulsant properties of two GABA uptake inhibitors NNC 05-2045 and NNC 05-2090,
not acting preferentially on GAT-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

5. abmole.com [abmole.com]

6. rndsystems.com [rndsystems.com]

7. scilit.com [scilit.com]

To cite this document: BenchChem. [Application Note: NNC-05-2045 Hydrochloride Stability
& Storage Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679351/docs#application-note-nnc-05-2045-
hydrochloride-stability-storage-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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